N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide

• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C20H19N3O4S/c1-2-3-12-27-17-10-6-14(7-11-17)18-13-28-20(21-18)22-19(24)15-4-8-16(9-5-15)23(25)26/h4-11,13H,2-3,12H2,1H3,(H,21,22,24)
• InChI Key: PWROSLXLGWZYFI-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Description

N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of cyclin-dependent kinases, which are involved in the regulation of the cell cycle.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It also inhibits the migration and invasion of cancer cells, which are essential for cancer metastasis. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which can be beneficial in various disease conditions.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide is its potent antitumor activity. It can be used as a lead compound in the development of new anti-cancer drugs. Additionally, it has shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide. One of the directions is to explore its potential as a therapeutic agent for various diseases other than cancer, such as inflammatory diseases and neurodegenerative diseases. Another direction is to develop new derivatives of this compound with improved solubility and bioavailability. Furthermore, it would be interesting to investigate the mechanism of action of this compound in more detail to gain a better understanding of its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific research fields. Its potent antitumor activity, low toxicity, and high selectivity towards cancer cells make it an attractive lead compound for the development of new anti-cancer drugs. Further research is needed to explore its potential in other disease conditions and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide involves a multi-step process. The first step involves the condensation of 4-nitrobenzoyl chloride with 4-butoxyaniline in the presence of a base such as triethylamine. This reaction leads to the formation of 4-(4-butoxyphenyl)-4-nitrobenzamide. In the next step, this compound is treated with thioamide and a base such as potassium carbonate to form the thiazole ring. The final product, this compound, is obtained by the reaction of the thiazole intermediate with benzoyl chloride.

Scientific Research Applications

N-[4-(4-butoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide has shown potential in various scientific research applications. One of the significant applications is in the field of cancer research. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. It works by inhibiting the growth and proliferation of cancer cells and inducing apoptosis.